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Compound of Interest

Compound Name: Chloranocryl

Cat. No.: B1668703

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance on the proper disposal procedures for
Chloranocryl (CAS No. 2164-09-2), an obsolete organochlorine herbicide. Due to its chemical
nature and discontinued status, extreme caution and adherence to hazardous waste
regulations are imperative. This guide is intended for researchers, scientists, and drug
development professionals familiar with laboratory safety protocols.

Hazard Assessment and Safety Precautions

Chloranocryl is classified as a hazardous substance. Although a comprehensive Safety Data
Sheet (SDS) for this obsolete chemical is not readily available, it is known to be harmful if
swallowed. As an organochlorine pesticide, it should be handled as a persistent environmental
toxin.

Immediate actions and personal protective equipment (PPE) are critical:

e Always handle Chloranocryl in a well-ventilated area, preferably within a certified chemical
fume hood.

o Wear appropriate PPE at all times:
o Chemical-resistant gloves (Nitrile or Neoprene)

o Safety goggles and a face shield
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o Alab coat

e Avoid generating dust. If handling a solid form, use wet methods to minimize airborne
particles.

 In case of accidental exposure:

o Skin contact: Immediately wash the affected area with copious amounts of soap and
water.

o Eye contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.
o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Operational and Disposal Plan

The disposal of Chloranocryl must be managed through a licensed hazardous waste disposal
company. Do not attempt to dispose of this chemical through standard laboratory waste
streams or down the drain.

Step-by-Step Disposal Procedure:

e Segregation and Labeling:
o Isolate the Chloranocryl waste from other laboratory chemicals.

o Ensure the waste container is clearly and accurately labeled as "Hazardous Waste -
Chloranocryl" and includes the CAS number (2164-09-2).

o If the original container is damaged, place it within a larger, compatible, and properly
labeled secondary container.

o Waste Accumulation:

o Store the labeled waste container in a designated, secure hazardous waste accumulation
area.

o This area should be well-ventilated, away from heat sources, and inaccessible to
unauthorized personnel.
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e Engage a Professional Hazardous Waste Service:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup by a certified hazardous waste disposal company.

o Provide the EHS department with all available information about the chemical.

o Follow all institutional and service provider instructions for packaging and documentation.
e Documentation:

o Maintain a detailed record of the amount of Chloranocryl designated for disposal.

o Keep copies of all waste manifests and disposal certificates provided by the hazardous
waste company.

Decontamination of Emptied Containers

Empty containers that once held Chloranocryl are also considered hazardous waste and must
be managed accordingly.

Do not reuse empty containers.

Triple-rinse the container with a suitable solvent (e.g., acetone or another solvent in which
Chloranocryl is soluble).

Collect the rinsate as hazardous waste and combine it with the Chloranocryl waste.

After triple-rinsing, deface the original label and manage the container as hazardous waste
for disposal.

Quantitative Data Summary
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Property Value
CAS Number 2164-09-2
Dicryl, N-(3,4-dichlorophenyl)-2-methylprop-2-
Synonyms )
enamide
Molecular Formula C10H9CI2NO
Appearance White powder
o Insoluble in water; Soluble in acetone, pyridine,
Solubility

dimethylformamide, and xylene

Experimental Protocols

As Chloranocryl is an obsolete herbicide, specific experimental protocols for its analysis and
disposal are not commonly cited in recent literature. The primary "experimental protocol" for
disposal is the legally mandated and scientifically sound procedure for handling and disposing
of hazardous organochlorine waste, which involves high-temperature incineration by a licensed

facility.

The general procedure for preparing a sample for a hazardous waste disposal company would

involve:

o Characterization: If the identity of the waste is uncertain, it should be analyzed by a qualified

laboratory to confirm its composition.

o Packaging: The waste must be packaged in UN-approved containers that are compatible

with the chemical.

o Manifesting: A hazardous waste manifest must be completed, which tracks the waste from

the point of generation to its final disposal facility.

Visualizing the Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of Chloranocryl.
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Chloranocryl Disposal Workflow
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Caption: Logical workflow for the safe disposal of Chloranocryl waste.
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 To cite this document: BenchChem. [Proper Disposal of Chloranocryl: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668703#chloranocryl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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